Cas no 1249758-94-8 (Methyl 3-[(1-oxothian-4-yl)amino]propanoate)

• Product Name: Methyl 3-[(1-oxothian-4-yl)amino]propanoate
• CAS No: 1249758-94-8
• MF: C₉H₁₇NO₃S
• MW: 219.301181554794
• CID: 5098629
• Update Time: 2026-03-02

Methyl 3-[(1-oxothian-4-yl)amino]propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-[(1-oxothian-4-yl)amino]propanoate

• Inchi： 1S/C9H17NO3S/c1-13-9(11)2-5-10-8-3-6-14(12)7-4-8/h8,10H,2-7H2,1H3
• InChI Key： SUIRKDWVGFMXKJ-UHFFFAOYSA-N
• SMILES： COC(CCNC1CCS(=O)CC1)=O

Additional information on Methyl 3-[(1-oxothian-4-yl)amino]propanoate

Methyl 3-[(1-oxothian-4-yl)amino]propanoate (CAS No. 1249758-94-8): A Comprehensive Overview

Methyl 3-[(1-oxothian-4-yl)amino]propanoate, identified by its CAS number 1249758-94-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of a thiazole moiety and an amine functional group makes it a versatile building block for the synthesis of more complex pharmacophores.

The chemical structure of Methyl 3-[(1-oxothian-4-yl)amino]propanoate consists of a propanoate ester linked to an amine group, which is further substituted with a thiazole ring. The thiazole ring, known for its stability and biological activity, plays a crucial role in the compound's interactions with biological targets. Recent studies have highlighted the importance of thiazole derivatives in the development of antimicrobial, anti-inflammatory, and anticancer agents. The amine functionality, on the other hand, provides a site for further chemical modification, enabling the synthesis of more intricate molecular architectures.

In the realm of drug discovery, Methyl 3-[(1-oxothian-4-yl)amino]propanoate has been explored as a precursor for the synthesis of novel therapeutic agents. Its structural motif is reminiscent of several known bioactive compounds, suggesting that it may exhibit similar pharmacological properties. For instance, derivatives of thiazole have been reported to possess potent activities against various pathogens and diseases. The propanoate ester moiety can be readily transformed into other functional groups, such as carboxylic acids or amides, which are common pharmacophores in drug molecules.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of Methyl 3-[(1-oxothian-4-yl)amino]propanoate. Techniques such as organometallic catalysis and transition-metal-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework with high precision. These methods not only improve yield but also minimize the formation of unwanted byproducts, making the compound more suitable for industrial applications.

The biological activity of Methyl 3-[(1-oxothian-4-yl)amino]propanoate has been investigated in several preclinical studies. Initial findings suggest that it may exhibit inhibitory effects on certain enzymes and receptors involved in pathological processes. For example, derivatives of thiazole have been shown to modulate inflammatory pathways by inhibiting key enzymes such as COX and LOX. The amine group also provides a potential target for interaction with biological macromolecules, which could lead to the development of new therapeutic strategies.

One particularly intriguing aspect of Methyl 3-[(1-oxothian-4-yl)amino]propanoate is its potential as a scaffold for structure-based drug design. By leveraging computational chemistry techniques such as molecular docking and virtual screening, researchers can identify how this compound interacts with biological targets at the atomic level. This approach has been instrumental in optimizing lead compounds and improving their binding affinity and selectivity.

The synthesis of Methyl 3-[(1-oxothian-4-yloxy)propanoic acid], a related derivative, has also been reported in recent literature. This compound has shown promise in preliminary pharmacological evaluations, highlighting the significance of the thiazole-propanoate scaffold in drug discovery. Further modifications to this core structure may lead to the identification of novel therapeutic agents with improved efficacy and reduced side effects.

Industrial applications of Methyl 3-[(1-oxothian-4-yloxy)propanoic acid] are also being explored. Its versatility as a building block allows for the synthesis of various derivatives that can be tailored for specific applications in pharmaceuticals, agrochemicals, and materials science. The ease with which this compound can be modified makes it an attractive candidate for large-scale production and commercialization.

The future prospects for Methyl 3-[(1-oxothian-4-yl)amino]propanoate are promising. Ongoing research aims to elucidate its mechanism of action and explore its potential in treating various diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical applications.

In conclusion, Methyl 3-[(1-oxothian-4-yl)amino]propanoate (CAS No.1249758-94-8) represents a valuable compound in pharmaceutical chemistry with significant potential for drug development. Its unique structural features and biological activity make it a promising candidate for further exploration in medicinal chemistry and synthetic biology.